Hydroxy Dynasore

• Molecular Formula: C18H14N2O5
• Molecular Weight: 338.3 g/mol
• InChI: InChI=1S/C18H14N2O5/c21-14-8-17(24)16(23)7-12(14)9-19-20-18(25)13-5-10-3-1-2-4-11(10)6-15(13)22/h1-9,21-24H,(H,20,25)
• InChIKey: UAXHPUSKEWEOAP-UHFFFAOYSA-N

Hydroxy Dynasore for Dynamin Inhibition

Hydroxy Dynasore (synonym Dyngo-4a; CAS 1256493-34-1; MW 338.31; formula C₁₈H₁₄N₂O₅) is a trihydroxylated structural analog of the dynamin GTPase inhibitor dynasore, developed via focused medicinal chemistry to overcome the parent compound's stoichiometric detergent-binding liability and moderate potency [1]. It reversibly inhibits dynamin I and dynamin II GTPase activity with submicromolar IC₅₀ values, blocks clathrin-mediated endocytosis (CME) across multiple cell types, and demonstrates in vivo bioavailability following intraperitoneal administration in mice [2]. Commercial sources supply the compound at ≥98% purity (HPLC) as a yellow powder soluble in DMSO (>10 mg/mL) with recommended storage at -20°C protected from light .

Detergent-tolerant dynamin GTPase inhibition for Tween-80-containing assay workflows

Low-cytotoxicity profile supporting long-term endocytosis and neuronal culture experiments

In vivo bioavailability for neurotoxin-pathway and viral entry model evaluation

• [1] McCluskey A, Daniel JA, Hadzic G, Chau N, Clayton EL, Mariana A, et al. Building a Better Dynasore: The Dyngo Compounds Potently Inhibit Dynamin and Endocytosis. Traffic. 2013 Dec;14(12):1272-89. doi: 10.1111/tra.12119. View Source
• [2] Harper CB, Martin S, Nguyen TH, Daniels SJ, Lavidis NA, Popoff MR, et al. Dynamin Inhibition Blocks Botulinum Neurotoxin Type A Endocytosis in Neurons and Delays Botulism. J Biol Chem. 2011 Oct 14;286(41):35966-76. doi: 10.1074/jbc.M111.283879. View Source

Hydroxy Dynasore Irreplaceability vs. Other Inhibitors

Dynamin inhibitors across the dynasore/Dyngo/Dynole/MiTMAB series differ fundamentally in detergent sensitivity, oligomeric-state selectivity, cytotoxicity under prolonged exposure, and mechanism of action (membrane recruitment blockade vs. post-recruitment GTPase inhibition), rendering functional interchangeability impossible without experimental compromise [1]. A researcher substituting Hydroxy Dynasore with parent dynasore would experience a 37-fold loss in helical dynamin I potency under detergent-free conditions and a staggering 177-fold loss when Tween-80 is present in the assay buffer—a standard component of many GTPase protocols [1]. Substituting with Dynole 34-2 introduces anti-mitotic and pro-apoptotic activity (DNA fragmentation, PARP cleavage) absent from Hydroxy Dynasore, confounding experiments requiring extended cellular exposure [2]. MiTMAB, a cationic surfactant, targets dynamin's PH domain to block membrane recruitment rather than inhibiting GTP hydrolysis directly, yielding a distinct pharmacological profile unsuitable for studies requiring post-recruitment dynamin blockade [3].

Dynasore

Detergent sensitivity may cause >30-fold potency loss; results in Tween-80-containing GTPase assays may not transfer.

Dynole 34-2

Pro-apoptotic activity may confound extended exposure experiments; mechanism differs from GTPase-targeted dynamin inhibition.

MiTMAB

PH domain membrane recruitment blockade may not replicate post-recruitment GTPase inhibition; pharmacological profile differs.

• [1] McCluskey A, Daniel JA, Hadzic G, Chau N, Clayton EL, Mariana A, et al. Building a Better Dynasore: The Dyngo Compounds Potently Inhibit Dynamin and Endocytosis. Traffic. 2013 Dec;14(12):1272-89. doi: 10.1111/tra.12119. View Source
• [2] Hill TA, Mariana A, Gordon CP, Odell LR, Robertson MJ, McGeachie AB, et al. Iminochromene inhibitors of dynamins I and II GTPase activity and endocytosis. J Med Chem. 2010 Aug 26;53(16):6382-95. doi: 10.1021/jm100657x. [Source for Dynole 34-2 IC₅₀ values and anti-mitotic activity] View Source
• [3] Quan A, McGeachie AB, Keating DJ, van Dam EM, Rusak J, Chau N, et al. Myristyl trimethyl ammonium bromide and octadecyl trimethyl ammonium bromide are surface-active small molecule dynamin inhibitors that block endocytosis mediated by dynamin I or dynamin II. Mol Pharmacol. 2007 Dec;72(6):1425-39. doi: 10.1124/mol.107.039834. View Source

Hydroxy Dynasore Differentiation Evidence

Helical Dynamin I GTPase Inhibition vs. Dynasore

In the absence of detergent (Tween-80), Hydroxy Dynasore (4a) inhibited phosphatidylserine liposome-stimulated helical dynamin I GTPase activity with an IC₅₀ of 0.38 ± 0.05 μM (n=5), representing a 37-fold improvement over parent dynasore, which yielded an IC₅₀ of 12.4 ± 1.5 μM (n=5) under identical assay conditions [1]. When Tween-80 (0.06%, 458 μM) was included in the assay buffer—reflecting standard screening conditions—dynasore's potency collapsed to IC₅₀ = 479 ± 49 μM due to stoichiometric detergent binding, while Hydroxy Dynasore retained an IC₅₀ of 2.7 ± 0.7 μM, a 177-fold advantage [1]. The compound also achieved submicromolar potency against recombinant dynamin II (IC₅₀ = 2.3 ± 0.2 μM, n=4) and recombinant dynamin I (IC₅₀ = 1.1 ± 0.2 μM, n=8) in the absence of detergent [1].

Dynamin I inhibition

Head-to-head

IC₅₀ 0.38 µM vs 12.4 µM (dynasore) without Tween-80; 2.7 µM vs 479 µM with Tween-80

Supports detergent-tolerant dynamin assay selection

n=5; PS liposome-stimulated helical dynamin I GTPase assay, 37°C

Evidence Dimension	Inhibition of PS liposome-stimulated helical dynamin I GTPase activity (IC₅₀)
Target Compound Data	0.38 ± 0.05 μM (no Tween-80); 2.7 ± 0.7 μM (with 0.06% Tween-80)
Comparator Or Baseline	Dynasore: 12.4 ± 1.5 μM (no Tween-80); 479 ± 49 μM (with 0.06% Tween-80)
Quantified Difference	37-fold more potent (no Tween-80); 177-fold more potent (with Tween-80)
Conditions	Purified sheep brain dynamin I (20 nM), PS liposome-stimulated GTPase assay, Malachite Green detection, 30 min at 37°C, 1% DMSO, ±0.06% Tween-80, n=3-5 independent experiments

Why This Matters

Researchers using standard GTPase assay buffers containing Tween-80 will experience a complete loss of dynasore activity (>30-fold IC₅₀ shift), whereas Hydroxy Dynasore retains nanomolar-range potency, making it the only viable choice for detergent-containing dynamin assays.

• [1] McCluskey A, Daniel JA, Hadzic G, Chau N, Clayton EL, Mariana A, et al. Building a Better Dynasore: The Dyngo Compounds Potently Inhibit Dynamin and Endocytosis. Traffic. 2013 Dec;14(12):1272-89. doi: 10.1111/tra.12119. Data from Table 1 (PS-stimulated DynI IC₅₀) and Table 2 (DynI/DynII recombinant IC₅₀). View Source

Detergent Resistance in GTPase Assays

Hydroxy Dynasore (4a) exhibited only a 7.1-fold shift in IC₅₀ between detergent-free (0.38 μM) and Tween-80-containing (2.7 μM) assay conditions, compared with a 38.6-fold shift for dynasore (12.4 μM to 479 μM) [1]. The fold-shift metric directly quantifies detergent-binding propensity: dynasore binds Tween-80 stoichiometrically (1:1), sequestering the compound and rendering it unavailable for target engagement [1]. Among the Dyngo series, 4a, 6a, and 1a (all possessing a C2'-OH substituent) were classified as having the lowest detergent sensitivity (<10-fold potency change), in contrast to analogs bearing C3' or C4' hydroxyls which displayed up to 400-fold Tween-80 sensitivity [1]. The closely related analog Dyngo 6a (2,3-dihydroxy) was entirely detergent-insensitive (equipotent ± Tween-80), but was 8.4-fold less potent than 4a in the detergent-free GTPase assay [1].

Detergent sensitivity

Head-to-head

7.1-fold IC₅₀ shift (± Tween-80) vs 38.6-fold for dynasore

Reduces inter-experiment variability from detergent interference

Fold-change in dynamin I GTPase IC₅₀ ± 0.06% Tween-80

Evidence Dimension	Fold-change in dynamin I GTPase IC₅₀ upon removal of 0.06% Tween-80 from assay buffer
Target Compound Data	7.1-fold shift (0.38 μM no Tween vs. 2.7 μM with Tween)
Comparator Or Baseline	Dynasore: 38.6-fold shift (12.4 μM no Tween vs. 479 μM with Tween); Dyngo 6a: ~1.7-fold shift (3.2 μM vs. 5.5 μM); Dyngo 2a: ~400-fold shift
Quantified Difference	5.4-fold lower detergent sensitivity than dynasore; 4.2-fold lower than the most detergent-sensitive analogs
Conditions	Purified sheep brain dynamin I (20 nM), PS liposome-stimulated GTPase assay, ±0.06% Tween-80 (458 μM), 30 min at 37°C, Malachite Green detection, n=2-5 independent experiments

Why This Matters

This property ensures that Hydroxy Dynasore maintains consistent inhibitory activity regardless of trace detergent contamination from protein purification or assay additives, reducing inter-experiment variability and eliminating the need for detergent-free assay redesign—a critical differentiator for reproducible pharmacological experiments.

• [1] McCluskey A, Daniel JA, Hadzic G, Chau N, Clayton EL, Mariana A, et al. Building a Better Dynasore: The Dyngo Compounds Potently Inhibit Dynamin and Endocytosis. Traffic. 2013 Dec;14(12):1272-89. doi: 10.1111/tra.12119. Data from Table 1 (full SAR including Tween-80 ± conditions) and Results section 'Building a better dynasore'. View Source

Long-Term Cytotoxicity Comparison

In a 72-hour MTT viability assay conducted across multiple cell lines, Hydroxy Dynasore (4a) and its analog 6a showed no adverse effect on cell viability or proliferation, whereas parent dynasore exhibited broad-spectrum toxicity in all cell lines tested under identical conditions [1]. Shorter-term assessments confirmed this profile: after 8-hour exposure, neither 4a, 6a, nor dynasore caused membrane integrity loss (LDH release assay); after 20-hour exposure, trypan blue exclusion confirmed intact membrane integrity, and flow cytometry for sub-G1 DNA content plus cleaved PARP western blotting confirmed the absence of apoptosis induction by 4a or 6a [1]. In contrast, the alternative dynamin inhibitor Dynole 34-2 is documented to induce apoptosis manifested by DNA fragmentation, PARP cleavage, and cell blebbing—a property that precludes its use in experiments where sustained dynamin inhibition without cytotoxicity is required [2].

Cytotoxicity profile

Head-to-head

No viability reduction (72 h MTT) vs broad toxicity (dynasore) vs apoptosis induction (Dynole 34-2)

Supports long-term endocytosis studies without cytotoxicity confounding

Multiple cell lines; LDH, trypan blue, sub-G1/PARP cleavage assays

Evidence Dimension	Cell viability and cytotoxicity following prolonged compound exposure
Target Compound Data	No reduction in viability (72 h MTT, multiple cell lines); no LDH release (8 h); no trypan blue uptake (20 h); no apoptosis induction (sub-G1, cleaved PARP)
Comparator Or Baseline	Dynasore: broad-spectrum toxicity in all cell lines at 72 h MTT assay; Dynole 34-2: induces apoptosis (DNA fragmentation, PARP cleavage, blebbing) as its documented mechanism of anti-mitotic action
Quantified Difference	Qualitative categorical difference: non-toxic vs. broadly toxic (dynasore) vs. pro-apoptotic (Dynole 34-2) under prolonged exposure
Conditions	HeLa cells and multiple cell lines; 8 h LDH release assay; 20 h trypan blue exclusion; 72 h MTT proliferation assay; with and without serum; n≥3 independent experiments

Why This Matters

For experiments requiring sustained dynamin inhibition over hours to days (e.g., long-term endocytosis tracking, neuronal culture studies, viral entry assays spanning replication cycles), Hydroxy Dynasore is the only dynasore-series inhibitor that avoids confounding cytotoxicity, enabling cleaner interpretation of dynamin-dependent phenotypes.

• [1] McCluskey A, Daniel JA, Hadzic G, Chau N, Clayton EL, Mariana A, et al. Building a Better Dynasore: The Dyngo Compounds Potently Inhibit Dynamin and Endocytosis. Traffic. 2013 Dec;14(12):1272-89. doi: 10.1111/tra.12119. Data from Results section '4a inhibits cellular endocytosis' and Table S1 (MTT assay). View Source
• [2] Hill TA, Gordon CP, McGeachie AB, Venn-Brown B, Odell LR, Chau N, et al. Inhibition of dynamin mediated endocytosis by the Dynoles—synthesis and functional activity of a family of indoles. J Med Chem. 2009 Jun 25;52(12):3762-73. doi: 10.1021/jm900283m. [Source for Dynole 34-2 apoptotic activity: DNA fragmentation, PARP cleavage, cell blebbing]. View Source

Helical vs. Ring Dynamin Selectivity

Hydroxy Dynasore (4a) exhibited a striking >100-fold selectivity for inhibiting helical dynamin (PS liposome-stimulated, IC₅₀ = 0.38 μM) over ring dynamin (Grb2-SH3 domain-stimulated, IC₅₀ = 39.2 ± 1.6 μM, n=4) in the absence of Tween-80 [1]. Dyngo 6a similarly showed a 36-fold preference for helical over ring dynamin [1]. In contrast, parent dynasore was essentially non-discriminating, inhibiting helical and ring dynamin with similar potency (IC₅₀ of 12.4 μM vs. 38.2 μM, a mere 3.1-fold difference) [1]. This differential pharmacology was confirmed across two independent ring dynamin assembly methods: Grb2-SH3 domain cross-linking and high-concentration self-assembly-induced (SAI) activity [1]. Importantly, 4a did not inhibit dynamin's lipid-binding (PH domain function) or SH3 domain interactions (amphiphysin, endophilin), indicating that the conformational selectivity arises from the GTPase domain interaction itself [1].

Oligomeric selectivity

Head-to-head

>100-fold selectivity for helical over ring dynamin I

Enables helical dynamin-specific functional studies

PS liposome vs Grb2-SH3 stimulated; dynasore only 3.1-fold selective

Evidence Dimension	Ratio of IC₅₀ values for ring (Grb2-stimulated) versus helical (PS liposome-stimulated) dynamin I GTPase activity
Target Compound Data	39.2 μM (ring) / 0.38 μM (helical) = 103-fold selectivity for helical dynamin
Comparator Or Baseline	Dynasore: 38.2 μM (ring) / 12.4 μM (helical) = 3.1-fold selectivity; Dyngo 6a: 114 μM (ring) / 3.2 μM (helical) = 36-fold selectivity
Quantified Difference	33-fold greater discrimination between dynamin oligomeric states compared with dynasore; 2.9-fold greater than the closest analog Dyngo 6a
Conditions	Helical: 20 nM dynamin I, PS liposomes, no Tween-80, 30 min 37°C. Ring: 50 nM dynamin I, 1 μM recombinant Grb2, no Tween-80. Malachite Green detection. n=4-6 independent experiments.

Why This Matters

This property makes Hydroxy Dynasore uniquely suited for experiments designed to dissect the functional roles of helical versus ring dynamin conformations in cells—the helical state is associated with clathrin-mediated endocytosis, while the ring state may serve distinct cellular functions. No other commercially available dynamin inhibitor provides this degree of conformational discrimination.

• [1] McCluskey A, Daniel JA, Hadzic G, Chau N, Clayton EL, Mariana A, et al. Building a Better Dynasore: The Dyngo Compounds Potently Inhibit Dynamin and Endocytosis. Traffic. 2013 Dec;14(12):1272-89. doi: 10.1111/tra.12119. Data from Table 3 and Results section 'Differential inhibition of dynamin oligomerized in the helical or ring states'. View Source

Cellular Clathrin-Mediated Endocytosis Inhibition

In an automated quantitative CME assay measuring Tfn-A594 uptake in U2OS cells, Hydroxy Dynasore (4a) inhibited transferrin endocytosis with an IC₅₀ of 5.7 ± 1.0 μM (n=7), representing a 6.1-fold improvement over dynasore (IC₅₀ = 34.7 ± 5.1 μM, n=9) [1]. The analog Dyngo 6a achieved comparable cellular potency (IC₅₀ = 5.8 ± 0.8 μM, n=5), consistent with both compounds' improved in vitro GTPase inhibition [1]. For comparison, Dynole 34-2—the most potent member of the indole-based Dynole series—inhibits dynamin I GTPase with IC₅₀ = 6.9 μM and dynamin II with IC₅₀ = 14.2 μM , weaker than Hydroxy Dynasore's recombinant dynamin I IC₅₀ of 1.1 μM and dynamin II IC₅₀ of 2.3 μM [1]. Critically, Hydroxy Dynasore (4a) had no effect on dynamin-independent endocytosis of cholera toxin, confirming its mechanistic specificity for dynamin-dependent pathways [1]. Endocytosis blockade was achieved with as little as 5-minute preincubation at 10 μM, with complete inhibition requiring 30 minutes [1].

Cellular CME inhibition

Cross-study comparable

IC₅₀ 5.7 µM (Tfn uptake) vs 34.7 µM for dynasore

Supports cellular endocytosis inhibition experiments

U2OS cells, 30 min preincubation, serum-free; n=7-9

Evidence Dimension	Inhibition of clathrin-mediated transferrin endocytosis in U2OS cells (cellular CME IC₅₀)
Target Compound Data	5.7 ± 1.0 μM (4a, Tfn-A594 uptake, U2OS cells, 30 min preincubation, serum-free)
Comparator Or Baseline	Dynasore: 34.7 ± 5.1 μM; Dyngo 6a: 5.8 ± 0.8 μM; Dynole 34-2: dynamin I GTPase IC₅₀ = 6.9 μM, dynamin II IC₅₀ = 14.2 μM (enzymatic, not cellular CME)
Quantified Difference	6.1-fold more potent cellular CME inhibition than dynasore; recombinant enzyme potency 6.2- to 6.3-fold stronger than Dynole 34-2 against dynamin I and dynamin II respectively
Conditions	U2OS cells, Alexa Fluor 594-transferrin, 30 min preincubation with compound, serum-free conditions, automated quantitative imaging (>1200 cells per condition), 1% DMSO, n=5-9 independent experiments

Why This Matters

Hydroxy Dynasore combines the strongest enzymatic potency among widely used dynamin inhibitors with a favorable cytotoxicity profile, making it the preferred selection when both high cellular efficacy and low non-specific toxicity are required—a combination not simultaneously achieved by dynasore (weak, toxic) or Dynole 34-2 (moderate potency, pro-apoptotic).

• [1] McCluskey A, Daniel JA, Hadzic G, Chau N, Clayton EL, Mariana A, et al. Building a Better Dynasore: The Dyngo Compounds Potently Inhibit Dynamin and Endocytosis. Traffic. 2013 Dec;14(12):1272-89. doi: 10.1111/tra.12119. Data from Table 1 (CME IC₅₀) and Results section '4a inhibits cellular endocytosis'. View Source

In Vivo Botulinum Neurotoxin Protection

Hydroxy Dynasore (Dyngo-4a) administered by intraperitoneal injection at 30 mg/kg to CD-1 mice 1.5-2 hours prior to BoNT/A challenge significantly delayed the onset of botulism symptoms: 860 ± 65 minutes versus 656 ± 55 minutes for vehicle-treated controls (p = 0.0022, Mantel-Cox test) [1]. In an ex vivo rat phrenic nerve-hemidiaphragm twitch model, Dyngo-4a (10 μM perfusion) preserved 65% of twitch tension following BoNT/A exposure, compared to 20% preservation in vehicle-treated preparations [1]. In cultured hippocampal neurons, Dyngo-4a dose-dependently inhibited internalization of Alexa Fluor 488-BoNT/A-Hc with an IC₅₀ of 16.0 ± 1.2 μM and prevented BoNT/A-induced SNAP25 cleavage [1]. No apparent toxicity was observed in Dyngo-4a-only treated mice [1]. In contrast, dynasore's in vivo utility is severely limited by its detergent and serum protein binding, which drastically reduce its free fraction and effective concentration in physiological environments [2]. MiTMAB, while also bioavailable, acts through a distinct PH-domain-targeting mechanism that blocks dynamin membrane recruitment rather than GTP hydrolysis, producing a different spectrum of cellular effects [3].

In vivo BoNT/A model

Head-to-head

Delayed botulism onset by 204 min (p=0.0022) at 30 mg/kg i.p.

Supports in vivo neurotoxin-pathway model evaluation

Murine botulism model; phrenic nerve-hemidiaphragm ex vivo twitch preservation

Evidence Dimension	In vivo protection against BoNT/A-induced paralysis in murine botulism model
Target Compound Data	Botulism onset: 860 ± 65 min (Dyngo-4a 30 mg/kg i.p.); ex vivo twitch tension preservation: 65% (10 μM perfusion); BoNT/A-Hc internalization IC₅₀: 16.0 ± 1.2 μM (hippocampal neurons)
Comparator Or Baseline	Vehicle control: botulism onset 656 ± 55 min; twitch tension preservation 20%; dynasore: in vivo utility compromised by serum protein and detergent binding (IC₅₀ shifts from ~15 μM to 479 μM in presence of Tween-80 alone); MiTMAB: different mechanism (PH domain, membrane recruitment blockade)
Quantified Difference	31% increase in time to botulism onset (p=0.0022); 3.25-fold greater twitch tension preservation; dynasore's in vivo free concentration estimated to be >30-fold lower than nominal due to protein/detergent binding
Conditions	CD-1 mice, i.p. 30 mg/kg Dyngo-4a, booster at 4.5-8 h, BoNT/A (2 LD₅₀) via tail vein 1.5-2 h post-injection; rat phrenic nerve-hemidiaphragm, 0.2 Hz stimulation, 6-8 h recording; cultured hippocampal neurons, 1-100 μM Dyngo-4a, 20 min pretreatment

Why This Matters

Hydroxy Dynasore is the only dynamin inhibitor in the dynasore/Dyngo series with demonstrated in vivo bioavailability and functional efficacy in a disease-relevant mammalian model, making it the compound of choice for translational studies of dynamin-dependent pathologies including botulism, viral entry, and neurological disorders where in vivo target engagement is required.

• [1] Harper CB, Martin S, Nguyen TH, Daniels SJ, Lavidis NA, Popoff MR, et al. Dynamin Inhibition Blocks Botulinum Neurotoxin Type A Endocytosis in Neurons and Delays Botulism. J Biol Chem. 2011 Oct 14;286(41):35966-76. doi: 10.1074/jbc.M111.283879. Data from Fig. 7 and Table 2. View Source
• [2] McCluskey A, Daniel JA, Hadzic G, Chau N, Clayton EL, Mariana A, et al. Building a Better Dynasore: The Dyngo Compounds Potently Inhibit Dynamin and Endocytosis. Traffic. 2013 Dec;14(12):1272-89. doi: 10.1111/tra.12119. Data on detergent and serum protein binding disrupting dynasore potency. View Source
• [3] Quan A, McGeachie AB, Keating DJ, van Dam EM, Rusak J, Chau N, et al. Myristyl trimethyl ammonium bromide and octadecyl trimethyl ammonium bromide are surface-active small molecule dynamin inhibitors that block endocytosis mediated by dynamin I or dynamin II. Mol Pharmacol. 2007 Dec;72(6):1425-39. doi: 10.1124/mol.107.039834. View Source

Hydroxy Dynasore Application Scenarios

Detergent-Compatible GTPase Screening

In high-throughput or medium-throughput dynamin GTPase screening campaigns where Tween-80 (0.01-0.06%) is present in assay buffers to reduce compound aggregation and non-specific binding, Hydroxy Dynasore is the only dynasore-series inhibitor that retains single-digit micromolar potency (IC₅₀ = 2.7 μM). Parent dynasore is rendered effectively inactive under these conditions (IC₅₀ = 479 μM) due to stoichiometric detergent sequestration [1]. Procurement of Hydroxy Dynasore as the positive control compound eliminates false negatives arising from detergent-interference artifacts and ensures assay quality control metrics remain interpretable across screening batches.

Long-Term Neuronal Endocytosis Studies

For experiments measuring synaptic vesicle endocytosis (SVE) or activity-dependent bulk endocytosis in cultured neurons over 24-72 hour periods, Hydroxy Dynasore provides effective dynamin blockade (SVE IC₅₀ = 26.8 μM in synaptosomes) without the confounding broad-spectrum cytotoxicity exhibited by dynasore in 72-hour MTT assays [1]. The alternative Dynole 34-2 is unsuitable due to its pro-apoptotic mechanism involving DNA fragmentation and PARP cleavage [2]. This scenario is critical for neuroscientists studying long-term synaptic plasticity, neurotransmitter release dynamics, and neurodegenerative disease models where sustained dynamin inhibition is required to phenotype endocytic trafficking defects.

In Vivo Neurotoxin and Viral Entry Studies

Hydroxy Dynasore is the dynamin inhibitor of choice for studies investigating BoNT/A internalization blockade or validating dynamin-dependent viral entry mechanisms in vivo. At 30 mg/kg i.p. in mice, it provides significant protection against BoNT/A-induced paralysis, delaying botulism onset by over 200 minutes (p=0.0022) [3]. The compound also prevents BoNT/A-Hc internalization in cultured hippocampal neurons (IC₅₀ = 16.0 μM) and blocks BoNT/A-mediated SNAP25 cleavage [3]. Neither dynasore (limited by serum protein binding and detergent sensitivity) nor MiTMAB (different mechanism targeting PH-domain-mediated membrane recruitment rather than GTP hydrolysis) provides equivalent in vivo pharmacological validation of dynamin's role in neurotoxin pathogenesis [1][4].

Dynamin Oligomerization State Studies

Hydroxy Dynasore's unique >100-fold selectivity for helical over ring dynamin conformations enables experiments designed to dissect which dynamin oligomeric state mediates specific cellular processes [1]. At concentrations of 0.5-2 μM, Hydroxy Dynasore selectively inhibits helical dynamin (IC₅₀ = 0.38 μM) while sparing ring dynamin (IC₅₀ = 39.2 μM), allowing researchers to attribute phenotypes specifically to helical dynamin-dependent functions. Dynasore cannot serve this purpose due to its near-equipotent inhibition of both states (3.1-fold selectivity). This application is particularly valuable for investigators studying the cell biology of dynamin oligomerization, the role of dynamin rings in mitosis and cytokinesis, and the development of conformation-specific dynamin probes.

Application

Selection Property

Validation Focus

Detergent-tolerant dynamin screening

Detergent-resistant GTPase inhibition profile

Potency retention under Tween-80 assay conditions

Long-term endocytosis studies

Low-cytotoxicity profile over extended exposure

Viability and apoptosis endpoint review

In vivo neurotoxin-pathway models

In vivo bioavailability and target engagement

Botulism onset delay endpoint context

Dynamin oligomer conformation studies

Helical > ring selectivity window

Conformation-specific endpoint interpretation

• [1] McCluskey A, Daniel JA, Hadzic G, Chau N, Clayton EL, Mariana A, et al. Building a Better Dynasore: The Dyngo Compounds Potently Inhibit Dynamin and Endocytosis. Traffic. 2013 Dec;14(12):1272-89. doi: 10.1111/tra.12119. View Source
• [2] Hill TA, Gordon CP, McGeachie AB, Venn-Brown B, Odell LR, Chau N, et al. Inhibition of dynamin mediated endocytosis by the Dynoles—synthesis and functional activity of a family of indoles. J Med Chem. 2009 Jun 25;52(12):3762-73. doi: 10.1021/jm900283m. View Source
• [3] Harper CB, Martin S, Nguyen TH, Daniels SJ, Lavidis NA, Popoff MR, et al. Dynamin Inhibition Blocks Botulinum Neurotoxin Type A Endocytosis in Neurons and Delays Botulism. J Biol Chem. 2011 Oct 14;286(41):35966-76. doi: 10.1074/jbc.M111.283879. View Source
• [4] Quan A, McGeachie AB, Keating DJ, van Dam EM, Rusak J, Chau N, et al. Myristyl trimethyl ammonium bromide and octadecyl trimethyl ammonium bromide are surface-active small molecule dynamin inhibitors that block endocytosis mediated by dynamin I or dynamin II. Mol Pharmacol. 2007 Dec;72(6):1425-39. doi: 10.1124/mol.107.039834. View Source